Cas no 2309344-41-8 (8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2309344-41-8
• MF: C₁₆H₁₇Cl₂N₃O₂S
• MW: 386.296080350876
• CID: 5338631
• Update Time: 2025-07-09

8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-8-((2,6-dichlorophenyl)sulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane
• 8-(2,6-dichlorophenyl)sulfonyl-3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane
• 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C16H17Cl2N3O2S/c17-14-3-1-4-15(18)16(14)24(22,23)21-11-5-6-12(21)10-13(9-11)20-8-2-7-19-20/h1-4,7-8,11-13H,5-6,9-10H2
• InChI Key： YMSSDEDSDYYGPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(N1C2CC(CC1CC2)N1C=CC=N1)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 546
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6

Additional information on 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

Introduction to 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2309344-41-8)

8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane, identified by its CAS number 2309344-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a bicyclic structure, which is fused with a pyrazole ring and a sulfonamide moiety. The unique architecture of this molecule makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane features a benzenesulfonyl group attached to an azabicyclo[3.2.1]octane core, which is further functionalized with a pyrazole ring at the 3-position. This arrangement imparts distinct pharmacophoric properties, making it an attractive scaffold for designing novel bioactive molecules. The presence of multiple substituents, including chlorine atoms and a sulfonamide group, enhances the compound's potential for interacting with biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The sulfonamide moiety in 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane is particularly noteworthy, as sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzenesulfonyl group further contributes to the compound's pharmacological potential by providing additional interaction points with biological targets.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its biological activity through structural modifications. Researchers have been exploring various derivatives of 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane to optimize its pharmacokinetic and pharmacodynamic properties. These efforts have led to the identification of several promising lead compounds that are currently undergoing further investigation in preclinical studies.

The pyrazole ring in 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane is another key feature that contributes to its biological relevance. Pyrazole derivatives are known for their diverse pharmacological activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of a pyrazole ring into the bicyclic scaffold enhances the compound's ability to interact with specific biological targets, making it a valuable tool in drug discovery.

Recent studies have highlighted the potential of 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane as a lead compound for developing novel therapeutic agents. Researchers have demonstrated its efficacy in inhibiting various enzymes and receptors involved in disease pathways such as cancer and inflammation. These findings suggest that this compound may have significant therapeutic applications if further optimized through structure-based drug design approaches.

The synthesis of 8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane presents both challenges and opportunities for synthetic chemists. The complex bicyclic structure requires precise synthetic strategies to achieve high yields and purity levels. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with relative ease.

In conclusion,8-(2,6-dichlorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2309344-41-8) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic applications.